Cas no 34772-98-0 (3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 34772-98-0
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 95151
• PubChem ID: 712110
• Update Time: 2025-08-05

3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• (E)-3-DIMETHYLAMINO-1-THIOPHEN-2-YL-PROPENONE
• (E)-1-(thiophene-2-yl)-3-(dimethylamino)-2-propen-1-one
• (E)-3-(dimethylamino)-1-(2-thienyl)prop-2-en-1-one
• (E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• (E)-3-dimethylamino-1-(thien-2-yl)-2-propen-1-one
• 3-(N,N-dimethylamino)-1-(2'-thienyl)-2-propen-1-one
• 3-dimethylamino-1-(thien-2-yl)-2-propen-1-one
• 1-(2-Thienyl)-3-(dimethylamino)-2-propen-1-one
• 3-(Dimethylamino)-1-(2-thienyl)-2-propen-1-one
• (2E)-3-(Dimethylamino)-1-(2-thienyl)-2-propen-1-one
• EN300-229083
• (2E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• A6101
• MFCD00172112
• 2-Propen-1-one, 3-dimethylamino-1-(2-thienyl)-
• HMS1668I03
• 3-Dimethylamino-1-thiophen-2-yl-propenone
• (E)-3-Dimethylamino-1-(2-thienyl)prop-2-en-1-one
• SCHEMBL2051425
• A907182
• BB 0242289
• 3-(DIMETHYLAMINO)-1-THIEN-2-YLPROP-2-EN-1-ONE
• 154321-55-8
• (E)-3-(dimethylamino)-1-thiophen-2-ylprop-2-en-1-one
• 11G-952
• (2E)-3-(Dimethylamino)-1-(2-thienyl)-2-propen-1-one #
• AKOS005077381
• (2E)-3-(dimethylamino)-1-(2-thienyl)prop-2-en-1-one
• F2135-0443
• N-Ethyl-N-ethoxylethyl-4-amino-2-methylbenzaldehyde
• (E)-3-Dimethylamino-1-thiophen-2-yl-propen one
• 34772-98-0
• CS-0074444
• ALBB-017233
• AN-584/41414392
• 2-PROPEN-1-ONE, 3-(DIMETHYLAMINO)-1-(2-THIENYL)-, (2E)-

• MDL： MFCD00172112
• Inchi： 1S/C9H11NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-7H,1-2H3/b6-5+
• InChI Key： NXYSVZGMDFMOJJ-AATRIKPKSA-N
• SMILES： S1C=CC=C1C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 181.05600
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197-198 ºC (1,4-dioxane )
• Boiling Point: 265.8±36.0 ºC (760 Torr),
• Flash Point: 114.6±26.2 ºC,
• Refractive Index: 1.564
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 48.55000
• LogP: 1.84950

3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one Security Information

• Storage Condition：Sealed in dry,2-8°C(BD46625)

Additional information on 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one

3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one: A Comprehensive Overview

The compound 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one, also known by its CAS number CAS No. 34772-98-0, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and versatility in chemical synthesis. The molecule features a thiophene ring, a dimethylamino group, and a conjugated enone system, making it a valuable substrate in various fields of chemistry and materials science.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the realm of organic electronics. The thiophene moiety in 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one contributes to its electronic properties, making it a potential candidate for applications in semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have explored the influence of substituents on the electronic characteristics of thiophene derivatives, and this compound has shown promising results in enhancing device performance.

The dimethylamino group attached to the molecule introduces additional functionality. This group is known for its ability to act as a Lewis base, facilitating various chemical transformations. In recent research, the dimethylamino-substituted enone has been utilized in organocatalytic reactions, demonstrating high efficiency in asymmetric synthesis. The conjugation between the enone system and the thiophene ring further enhances the molecule's reactivity, making it a valuable tool in modern organic synthesis.

In terms of synthesis, 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one can be prepared through several routes, including condensation reactions and Michael additions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

The application of this compound extends beyond materials science into pharmaceutical research. The enone system is known to exhibit biological activity, particularly in anti-inflammatory and anticancer studies. Recent findings suggest that derivatives of 3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one may possess potent cytotoxic effects against certain cancer cell lines. These results underscore the potential of this compound as a lead molecule for drug discovery.

In conclusion, 3-(Dimethylamino)-1-(thiophen-2-y) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future technologies is likely to grow even further.